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Compound of Interest

Compound Name: Epi-doramectin
Cat. No.: B15549266
Get Quote
\ J

An In-depth Guide to the CAS Number, Molecular Formula, and Scientific Context of an
Important Doramectin Epimer

This technical guide provides a comprehensive overview of epi-doramectin, a significant
epimer and metabolite of the broad-spectrum antiparasitic agent, doramectin. Designed for
researchers, scientists, and drug development professionals, this document details its chemical
identity, formation, and methods for its analysis and isolation, placing it within the broader
context of its parent compound.

Core Chemical and Physical Data

Epi-doramectin is primarily known as the C-2 epimer of doramectin.[1] It shares the same
molecular formula and mass as doramectin but differs in the stereochemical configuration at
the second carbon position. This subtle structural change can influence its biological activity
and pharmacokinetic profile.
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Parameter Value Reference
CAS Number 1987882-62-1 [2]
Molecular Formula C50H74014 [1][2]
Molecular Weight 899.114 g/mol [2]
Synonyms 2-epi-doramectin [1]
Appearance White solid [1]

- Soluble in ethanol, methanol,
Solubility DMF, and DMSO s

Formation and Occurrence

Epi-doramectin is not typically synthesized directly but arises as an impurity, degradation
product, or metabolite of doramectin.

o Base-Catalyzed Isomerization: It is recognized as a base-catalyzed intermediate in the
decomposition of doramectin. This epimerization at the C-2 position is a reversible process,
though epi-doramectin can subsequently undergo an irreversible rearrangement to form the
isomeric alkene, A2-doramectin.[1]

e Metabolism: Studies have identified epi-doramectin as a metabolite of doramectin in
animals. For instance, in pigs, epi-doramectin constituted 4.8% to 10.9% of the total drug-
related residues found in liver tissue.[3] The primary route of doramectin excretion is through
the feces, which contains both the unchanged parent drug and its metabolites.[3]

The general mechanism of epimerization can occur via two primary pathways: the formation of
an oxazol-5(4H)-one intermediate or through direct abstraction of the alpha-proton by a base,
followed by re-protonation.[4]
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Figure 1: Formation pathways of epi-doramectin.

Mechanism of Action (Predicted)

While there are no published reports on the specific biological activity of epi-doramectin, its
mechanism of action is predicted to be similar to that of doramectin and other avermectins.[1]
These compounds act as potent anthelmintics by targeting the parasite's nervous system.[5]
They are allosteric modulators of glutamate-gated chloride ion (GIuCl) channels, which are
found in the nerve and muscle cells of invertebrates.[5] The binding of avermectins to these
channels leads to an increased influx of chloride ions, causing hyperpolarization of the
neuronal membrane. This results in the inhibition of neurotransmission, leading to a flaccid

paralysis and eventual death of the parasite.[5]
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Workflow for Isolation and Characterization

Predicted Signaling Pathway of Epi-Doramectin

Epi-Doramectin

Binds and Activates

Collect target peak

‘ Fraction Collection \

(Solvent Evaporation)

Purity Analysis
(Analytical HPLC)

If pure
Fla;c:::d Paraly3|s Structural Elucidation
of the Parasite (NMR, HRMS)

l

Parasite Death

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15549266/docs?utm_src=pdf-body-img#epi-doramectin-a-technical-overview-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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